Cas no 2141871-89-6 (2-cyclopentylcyclobutan-1-ol)

• Product Name: 2-cyclopentylcyclobutan-1-ol
• CAS No: 2141871-89-6
• MF: C₉H₁₆O
• MW: 140.222743034363
• CID: 6339529
• PubChem ID: 154017265
• Update Time: 2025-06-30

2-cyclopentylcyclobutan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-cyclopentylcyclobutan-1-ol
• EN300-1624778
• 2141871-89-6

• Inchi： 1S/C9H16O/c10-9-6-5-8(9)7-3-1-2-4-7/h7-10H,1-6H2
• InChI Key： AHFCQHIIERYVCD-UHFFFAOYSA-N
• SMILES： OC1CCC1C1CCCC1

Computed Properties

• Exact Mass: 140.120115130g/mol
• Monoisotopic Mass: 140.120115130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 20.2Ų

Additional information on 2-cyclopentylcyclobutan-1-ol

Comprehensive Overview of 2-Cyclopentylcyclobutan-1-ol (CAS No. 2141871-89-6): Properties, Applications, and Industry Insights

2-Cyclopentylcyclobutan-1-ol (CAS No. 2141871-89-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and fine chemical research. This bicyclic alcohol, characterized by its unique cyclopentyl and cyclobutanol structural motifs, serves as a versatile intermediate in synthetic chemistry. Its molecular framework offers intriguing steric and electronic properties, making it valuable for designing novel bioactive molecules. Researchers are particularly interested in its potential role in drug discovery, where rigid cyclic structures often enhance binding affinity and metabolic stability.

The compound's CAS number 2141871-89-6 is a critical identifier for regulatory and sourcing purposes, ensuring precise communication across global supply chains. Recent trends in green chemistry have spurred interest in optimizing synthetic routes for 2-cyclopentylcyclobutan-1-ol to minimize environmental impact. Innovations such as catalytic hydrogenation and enzymatic resolution are being explored to improve yield and enantioselectivity, aligning with the industry's push toward sustainable synthesis.

From an application standpoint, 2-cyclopentylcyclobutan-1-ol is investigated for its utility in fragrance formulations and flavor enhancers, owing to its potential to impart woody or camphoraceous notes. Additionally, its rigid backbone makes it a candidate for polymeric materials with tailored thermal properties. These diverse uses highlight its cross-industry relevance, from cosmetics to advanced materials science.

Analytical characterization of CAS 2141871-89-6 typically involves techniques like NMR spectroscopy, mass spectrometry, and HPLC purity analysis. Such rigorous profiling ensures compliance with pharmaceutical-grade standards, addressing growing consumer demand for transparency in chemical sourcing. FAQs around this compound often focus on its solubility profiles (e.g., in ethanol or DMSO) and storage conditions to prevent degradation—topics frequently searched in academic and industrial databases.

Emerging discussions in AI-driven molecular design have also referenced 2-cyclopentylcyclobutan-1-ol as a case study for scaffold hopping strategies. Computational models predict its derivatives could modulate enzyme targets involved in inflammation or neurodegeneration, reflecting broader interest in precision medicine. This intersection of computational chemistry and experimental validation underscores the compound's forward-looking potential.

In summary, 2-cyclopentylcyclobutan-1-ol (CAS No. 2141871-89-6) exemplifies how niche chemical entities can drive innovation across multiple domains. Its synthesis, applications, and evolving role in cutting-edge research make it a subject of enduring scientific and commercial interest, particularly as industries prioritize molecular diversity and eco-friendly production.